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Compound of Interest

Compound Name: NVP-BSK805 trihydrochloride
Cat. No.: B15570939
Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical compounds is a critical component of laboratory safety and
operational integrity. This guide provides essential, step-by-step procedures for the safe
disposal of NVP-BSK805 trihydrochloride, a potent JAK2 inhibitor. By adhering to these
protocols, laboratories can ensure a safe environment and maintain compliance with standard
safety practices.

NVP-BSK805 trihydrochloride is not classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This non-
hazardous classification simplifies the disposal process, but it does not eliminate the need for
careful and responsible handling.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for NVP-BSK805
trihydrochloride.
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Property Value Source
Solubility
- Water 2 mg/mL Sigma-Aldrich

100 mg/mL (ultrasonication
- DMSO MedchemExpress
may be needed)

- DMF 20 mg/mL Cayman Chemical
- Ethanol 1 mg/mL Cayman Chemical
- PBS (pH 7.2) 10 mg/mL Cayman Chemical
Storage Temperature -20°C Sigma-Aldrich

Detailed Disposal Protocol

This protocol outlines the recommended steps for the disposal of NVP-BSK805
trihydrochloride in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, ensure that appropriate personal protective equipment is worn.
This includes:

o Standard laboratory coat
o Safety glasses or goggles

o Chemically resistant gloves (nitrile or neoprene)

Step 2: Decontamination of Empty Containers

Properly decontaminating empty containers is crucial to prevent unintended exposure or
contamination.

o Triple Rinse: Rinse the empty container with a suitable solvent at least three times. Given the
solubility profile, water is an effective and environmentally friendly choice for rinsing.
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e Solvent Selection: For any residual solid that is difficult to dissolve in water, a small amount
of DMSO can be used for the initial rinse, followed by two water rinses.

e Rinsate Collection: The rinsate from the decontamination process should be collected and
treated as chemical waste.

» Container Disposal: Once triple-rinsed, the container can be disposed of in the regular
laboratory glass or plastic recycling stream, depending on the container material. Deface or
remove the original label to avoid confusion.

Step 3: Disposal of Unused or Waste NVP-BSK805
Trihydrochloride

For the disposal of expired, unused, or waste NVP-BSK805 trihydrochloride, the following
procedures should be followed.

Small Quantities (less than 1 gram):

¢ Dissolution: Dissolve the compound in a sufficient volume of water. The solubility is 2 mg/mL,
so ensure enough water is used to fully dissolve the material.

 Dilution: Further dilute the resulting aqueous solution with at least 20 parts water.

o Sewer Disposal: The diluted, non-hazardous solution can be poured down the drain, followed
by a copious amount of running water. This method is acceptable for non-hazardous
materials in small quantities.

Large Quantities (1 gram or more):

o Consult EHS: For larger quantities, it is best practice to consult with your institution's
Environmental Health and Safety (EHS) office. They can provide guidance based on local
regulations and facility capabilities.

o Chemical Waste Contractor: Typically, larger quantities of any chemical waste are collected
by a licensed chemical waste disposal contractor. Package the waste NVP-BSK805
trihydrochloride in a clearly labeled, sealed container. The label should include the full
chemical name and quantity.
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Experimental Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of NVP-BSK805 trihydrochloride.
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Caption: Disposal workflow for NVP-BSK805 trihydrochloride.
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Caption: Step-by-step experimental protocols for disposal.

» To cite this document: BenchChem. [Navigating the Safe Disposal of NVP-BSK805
Trihydrochloride: A Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570939/docs#navigating-the-safe-disposal-of-nvp-
bsk805-trihydrochloride-a-comprehensive-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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